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Compound of Interest

Compound Name: dipropylene glycol ethyl ether

Cat. No.: B106248

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of dipropylene glycol
ethyl ether (DPGEE), a versatile solvent with numerous applications in industrial and
pharmaceutical formulations. This document details the structural isomers, their
physicochemical characteristics, synthesis pathways, and relevant experimental protocols for
their separation and identification.

Introduction to Dipropylene Glycol Ethyl Ether

Dipropylene glycol ethyl ether is a member of the P-series glycol ethers, produced from the
reaction of propylene oxide and ethanol.[1][2] It is a clear, colorless liquid with a mild, ethereal
odor.[1] Commercial DPGEE is not a single compound but a mixture of structural isomers,
which is a critical consideration in applications where specific isomer properties are important.
[3] Its utility as a solvent is derived from its bifunctional nature, possessing both ether and
alcohol functionalities, which allows it to dissolve a wide range of substances.[1]

Isomers of Dipropylene Glycol Ethyl Ether

The synthesis of dipropylene glycol ethyl ether involves the reaction of propylene glycol ethyl
ether with propylene oxide.[4] Due to the asymmetric nature of propylene oxide, this reaction

can result in the formation of four primary structural isomers. The ether linkage can be between
the primary and secondary carbons of the two propylene glycol units in different configurations.
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The four principal isomers of dipropylene glycol ethyl ether are:

1-(2-ethoxypropoxy)propan-2-ol

2-(2-ethoxypropoxy)propan-1-ol

1-ethoxy-2-(2-hydroxypropoxy)propane

2-ethoxy-1-(2-hydroxypropoxy)propane

The commercial product is typically a mixture of these isomers.[3]

Physicochemical Characteristics of DPGEE Isomers

Quantitative data for the individual isomers of dipropylene glycol ethyl ether are not
extensively reported in publicly available literature. The table below summarizes the available
data for the commercial mixture and for the closely related propylene glycol ethyl ether, which
serves as a precursor.

Table 1: Physicochemical Properties of Dipropylene Glycol Ethyl Ether (Commercial Mixture)

Property Value

CAS Number 15764-24-6[5]

Molecular Formula

C8H1803[5]

Molecular Weight

162.23 g/mol [5]

Appearance Colorless liquid[1]

Boiling Point 223.5 + 15.0 °C (at 760 Torr)[5]

Density 0.945 £ 0.06 g/cm3 (at 20 °C, 760 Torr)[5]
Flash Point 89.0 + 20.4 °C[5]

Vapor Pressure

0.019 mmHg (at 25 °C)[5]

Refractive Index

1.4100 (estimate)[5]

Water Solubility

Miscible
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Table 2: Physicochemical Properties of 1-Ethoxy-2-propanol (a precursor)

Property Value

CAS Number 1569-02-4[6]

Molecular Formula C5H1202[6]

Molecular Weight 104.15 g/mol [6]
Appearance Clear, colorless liquid[6]
Boiling Point 132 °C[6]

Melting Point -59 °C[6]

Density 0.9028 g/cm? (at 20 °C)[6]
Flash Point 42 °CJ[7]

Vapor Pressure 4 mmHg (at 25 °C)[6]
Refractive Index 1.405-1.409[7]

Water Solubility Soluble[6]

Synthesis of Dipropylene Glycol Ethyl Ether
Isomers

The industrial synthesis of dipropylene glycol ethyl ether involves a two-step process.[4] The
first step is the formation of propylene glycol ethyl ether from the reaction of ethanol with
propylene oxide. The resulting mixture of propylene glycol ethyl ether isomers then reacts with
another molecule of propylene oxide to yield the isomers of dipropylene glycol ethyl ether.[4]
This process is typically base-catalyzed.[4]
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Step 1: Formation of Propylene Glycol Ethyl Ether

Propylene Oxide
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Step 2: Formatian of Dipropylene Glycol Ethyl Ether
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Click to download full resolution via product page

Caption: General synthesis pathway for dipropylene glycol ethyl ether.

The structures of the four primary isomers are depicted below.

Isomers of Dipropylene Glycol Ethyl Ether

1-(2-ethoxypropoxy)propan-2-ol 2-(2-ethoxypropoxy)propan-1-ol 1-ethoxy-2-(2-hydroxypropoxy)propane 2-ethoxy-1-(2-hydroxypropoxy)propane
(Secondary-Primary Ether) (Primary-Primary Ether) (Secondary-Secondary Ether) (Primary-Secondary Ether)

Click to download full resolution via product page
Caption: The four primary structural isomers of dipropylene glycol ethyl ether.
Experimental Protocols

Separation and Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
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The separation and quantification of dipropylene glycol ethyl ether isomers are typically
achieved using gas chromatography coupled with mass spectrometry (GC-MS).[3][8]

Objective: To separate and identify the isomers of dipropylene glycol ethyl ether in a sample.

Instrumentation:

e Gas Chromatograph (GC) with a Flame lonization Detector (FID) or Mass Spectrometer
(MS)

e Capillary Column: A polar capillary column, such as one with a polyethylene glycol (wax)
stationary phase, is recommended for the separation of these isomers.[9] An HP-5 or
equivalent column (30m x 0.25mm x 0.25um) can also be used.[8]

Reagents:

e DPGEE sample

o High-purity helium or hydrogen as carrier gas

» Solvent for dilution (e.g., methanol, isopropanol)

Procedure:

o Sample Preparation: Prepare a dilute solution of the DPGEE sample in a suitable solvent.

e GC Conditions:

[e]

Injector Temperature: 250 °C[8]

o

Oven Temperature Program: An initial temperature of 70 °C held for 10 minutes, followed
by a ramp of 10 °C/min to 280 °C, and a final hold for 5 minutes.[8]

(¢]

Carrier Gas Flow Rate: 1.5 mL/min[8]

[¢]

Split Ratio: 20:1[8]

e MS Conditions (if applicable):
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o lonization Mode: Electron lonization (EI)[8]

o lonization Voltage: 70 eV|[8]

o Scan Range: 29-370 amu[8]

+ Data Analysis: Identify the individual isomers based on their retention times and mass
spectra. The mass spectra can be compared to library data for confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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